3-butoxy-N-(4-iodo-2-methylphenyl)benzamide

• IUPAC Name: 3-butoxy-N-(4-iodo-2-methylphenyl)benzamide
• InChI: InChI=1S/C18H20INO2/c1-3-4-10-22-16-7-5-6-14(12-16)18(21)20-17-9-8-15(19)11-13(17)2/h5-9,11-12H,3-4,10H2,1-2H3,(H,20,21)
• InChI Key: ABNXHOPSKDJUPO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)I)C
• Molecular Formula: C18H20INO2
• Molecular Weight: 409.3 g/mol

Description

3-butoxy-N-(4-iodo-2-methylphenyl)benzamide, also known as BIMB-3228, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the benzamide class of compounds and has been studied for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 3-butoxy-N-(4-iodo-2-methylphenyl)benzamide is not fully understood, but it is believed to act as a selective antagonist of the 5-HT2C receptor. This receptor is involved in the regulation of mood, appetite, and sleep, making it a potential target for the treatment of psychiatric disorders.
Biochemical and Physiological Effects:
3-butoxy-N-(4-iodo-2-methylphenyl)benzamide has been shown to have several biochemical and physiological effects in animal models. It has been found to increase levels of serotonin and dopamine in the brain, which are neurotransmitters involved in mood regulation. It has also been shown to decrease levels of corticotropin-releasing hormone, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One advantage of using 3-butoxy-N-(4-iodo-2-methylphenyl)benzamide in lab experiments is its specificity for the 5-HT2C receptor, which allows for more targeted studies. However, one limitation is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-butoxy-N-(4-iodo-2-methylphenyl)benzamide. One area of interest is its potential as a treatment for anxiety and depression in humans. Another area of interest is its potential as a tool for studying the role of the 5-HT2C receptor in various physiological and pathological processes. Finally, further research is needed to fully understand the mechanism of action of 3-butoxy-N-(4-iodo-2-methylphenyl)benzamide and its potential for use in combination therapies.

Synthesis Methods

The synthesis of 3-butoxy-N-(4-iodo-2-methylphenyl)benzamide involves the reaction of 4-iodo-2-methylbenzoic acid with butylamine, followed by the addition of thionyl chloride and butanol. The resulting product is then treated with 4-iodo-2-methylphenylamine to yield 3-butoxy-N-(4-iodo-2-methylphenyl)benzamide.

Scientific Research Applications

3-butoxy-N-(4-iodo-2-methylphenyl)benzamide has been the focus of several scientific studies due to its potential as a therapeutic agent. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for the treatment of anxiety and depression in humans.